3-amino-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid hydrochloride

• IUPAC Name: 3-amino-2H-pyrazolo[3,4-b]pyridine-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H6N4O2.ClH/c8-5-4-1-3(7(12)13)2-9-6(4)11-10-5;/h1-2H,(H,12,13)(H3,8,9,10,11);1H
• InChI Key: MARNJABHJGBIEI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=NNC(=C21)N)C(=O)O.Cl
• Molecular Formula: C7H7ClN4O2
• Molecular Weight: 214.61 g/mol
• CAS No.: 2866308-85-0

Description

This compound is a type of heterocyclic compound. It is also known as 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 3-amino-, hydrochloride (1:1).

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. One method involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as a catalyst. This method provides the desired products with moderate to good yields. The synthesis process involves a sequential opening/closing cascade reaction.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives have been studied. The reactions involve the use of a, -unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium.

Safety and Hazards

This compound is harmful by inhalation, in contact with skin, and if swallowed.

Future Directions

The future directions for the study of 1H-pyrazolo[3,4-b]pyridine derivatives could involve further exploration of their synthesis methods, as well as their potential applications in the field of pharmaceuticals and agrochemicals.